Cas no 2138234-84-9 (N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride)
N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2138234-84-9
- EN300-718342
- N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride
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- Inchi: 1S/C8H15N5.3ClH/c1-12(2)7-5-9-6-8(7)13-4-3-10-11-13;;;/h3-4,7-9H,5-6H2,1-2H3;3*1H
- InChI Key: BIXFYFKKZLQEHD-UHFFFAOYSA-N
- SMILES: Cl.Cl.Cl.N1CC(C(C1)N(C)C)N1C=CN=N1
Computed Properties
- Exact Mass: 289.062779g/mol
- Monoisotopic Mass: 289.062779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46Ų
N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-718342-1.0g |
N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride |
2138234-84-9 | 1g |
$0.0 | 2023-06-07 |
N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride
N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride and Its Significance in Modern Chemical Biology
The compound with the CAS number 2138234-84-9 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel therapeutic agents. This trihydrochloride salt, specifically N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride, has garnered attention due to its unique structural features and potential biological activities. The presence of a pyrrolidine core linked to a 1H-1,2,3-triazole moiety suggests a high degree of molecular complexity, which can be harnessed for designing molecules with specific interactions with biological targets.
In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. The pyrrolidine scaffold is particularly well-studied for its role in drug design, often serving as a privileged structure in medicinal chemistry. Its ability to mimic certain biological functionalities and its compatibility with various functional groups make it an attractive candidate for further exploration. The incorporation of a triazole ring into this framework introduces additional potential sites for interaction with biological receptors, enhancing the compound's versatility.
The significance of N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride is further underscored by its potential applications in addressing various therapeutic challenges. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurological disorders. The triazole moiety, known for its stability and ability to participate in hydrogen bonding interactions, could play a crucial role in modulating the compound's binding affinity and selectivity.
One of the most compelling aspects of this molecule is its potential to serve as a lead compound for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune the pharmacological profile of N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride to achieve desired therapeutic outcomes. This flexibility is particularly valuable in drug discovery pipelines where rapid optimization is often required.
Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies suggest that the pyrrolidine-triazole hybrid structure can adopt multiple conformations, which may influence its interactions with biological targets. These insights are invaluable for designing experiments aimed at validating the compound's potential as a therapeutic agent.
The synthesis of N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine trihydrochloride presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and multicomponent reactions have streamlined the synthesis process, allowing researchers to explore a broader range of structural variations.
In conclusion, the compound with CAS number 2138234-84-9, specifically N,N-dimethyl-4-(1H-1,2,3-triazol-1-y]pyrrolidin=3-am ine trihydrochloride, represents a promising candidate in the field of chemical biology. Its unique structural features and potential biological activities make it an attractive target for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the discovery and optimization of novel therapeutic agents.
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